Homosalate
Overview
Description
Homosalate is an organic compound that belongs to salicylates . It is an ester formed from salicylic acid and 3,3,5-trimethylcyclohexanol, a derivative of cyclohexanol . Salicylates prevent direct skin exposure to the sun’s harmful rays by absorbing ultraviolet (UV) light . This compound specifically absorbs short-wave UVB rays, which are associated with DNA damage and increased risk of skin cancer . It is a common ingredient in many commercially available sunscreens .
Synthesis Analysis
This compound is made by the Fischer–Speier esterification of salicylic acid and 3,3,5-trimethylcyclohexanol, the latter being a hydrogenated derivative of isophorone . It is also synthesized through an ester exchange reaction of methyl salicylate or ethyl salicylate and 3,3,5-trimethylcyclohexanol under the catalysis of an alkali .
Molecular Structure Analysis
The molecular formula of this compound is C16H22O3 . It has a molar mass of 262.349 g/mol . The IUPAC name of this compound is 3,3,5-Trimethylcyclohexyl 2-hydroxybenzoate .
Chemical Reactions Analysis
This compound has the ability to convert incident ultraviolet radiation into less damaging infrared radiation . It is used as a mixture of cis- and trans-isomers, and major differences in human toxicokinetics have been revealed, indicating the need to consider these isomers separately in exposure and risk assessments .
Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3 . Its boiling point is 341.1±15.0 °C at 760 mmHg . The vapour pressure of this compound is 0.0±0.8 mmHg at 25°C . The flash point is 132.3±13.2 °C .
Scientific Research Applications
Homosalate's Effects on Human Cells
Effects on Trophoblast Cells : this compound has been shown to adversely affect the survival, proliferation, and invasiveness of human trophoblast cells. It induces endoplasmic reticulum stress, mitochondrial morphological disturbances, and alters key signaling pathways like PI3K/AKT and MAPK, which are critical for cell survival and differentiation (Yang et al., 2018).
Genotoxicity in Cosmetics : this compound, as a UV filter in cosmetics, may be genotoxic at higher concentrations and prolonged incubation times. This finding is crucial for assessing the safety of cosmetics containing this compound (Yazar & Gökçek, 2018).
Analytical Methods and Pharmacokinetics
HPLC-MS/MS Method for Pharmacokinetics : A method using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) was developed for analyzing this compound in rat plasma, providing insights into its pharmacokinetic behavior post-topical application (Kim et al., 2014).
Detection in Sunscreen Products : A novel HPLC method was developed for determining this compound content in sunscreen products, facilitating quality control and safety assessment (Imamović et al., 2017).
Other Studies
Photoprotection Mechanism : Research has unraveled the mechanisms by which this compound provides UV photoprotection, including excited state intramolecular proton transfer, highlighting its favorable photophysical characteristics for sunscreen formulations (Holt et al., 2020).
- olmohammadzadeh et al., 2010)](https://consensus.app/papers/does-saffron-have-antisolar-moisturizing-effects-golmohammadzadeh/14b5e1a9260251f8b32ae296b423dd34/?utm_source=chatgpt).
Mechanism of Action
Target of Action
Homosalate, an organic compound that belongs to salicylates, primarily targets ultraviolet (UV) light . It specifically absorbs short-wave UVB rays, which are associated with DNA damage and increased risk of skin cancer .
Mode of Action
This compound interacts with its target, UVB rays, by absorbing them and converting the incident ultraviolet radiation into less damaging infrared radiation (heat) . This conversion process helps prevent direct skin exposure to the sun’s harmful rays .
Biochemical Pathways
The enol tautomer of this compound undergoes ultrafast excited state intramolecular proton transfer (ESIPT) upon photoexcitation in the UVB (290–320 nm) region . Once in the keto tautomer, the excess energy is predominantly dissipated non-radiatively . This process helps protect the skin from the adverse effects of UV radiation exposure .
Pharmacokinetics
This compound is applied topically and is intended for local use only . Systemic absorption after sunscreen use has been demonstrated in humans . The bioavailability of this compound varies depending on the isomer . For instance, the bioavailability of cis-Homosalate is lower than that of trans-Homosalate .
Result of Action
The primary result of this compound’s action is the protection of the skin from the harmful effects of UV radiation . By absorbing UVB rays and converting them into less damaging infrared radiation, this compound helps prevent sunburn, skin aging, and skin cancer .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the effectiveness of this compound can be affected by the intensity of UV radiation in the environment . Additionally, the presence of other UV filters in sunscreen formulations, such as avobenzone, can also influence the action of this compound .
Future Directions
There are three main scenarios to consider if you are thinking about replacing Homosalate: one if you are already using Ethylhexyl Salicylate (PARSOL® EHS), one if you are not yet using Ethylhexyl Salicylate, and a third that avoids using salicylates altogether (this compound and PARSOL® EHS) . The European Commission regulation of November 2022 states that as of January 1, 2025, the marketing of cosmetic products containing this compound will only be allowed in the European Union for facial sun protection products (excluding aerosol spray products) with a this compound concentration below 7.34% .
Biochemical Analysis
Biochemical Properties
Homosalate interacts with UVB radiation, absorbing it and converting it into less harmful forms of energy . This interaction is crucial in preventing direct skin exposure to the sun’s harmful rays .
Cellular Effects
This compound has been suggested to have potential endocrine-disrupting properties . Studies in cells suggest it may impact hormones, and it may also enhance the absorption of pesticides in the body
Molecular Mechanism
Upon photoexcitation in the UVB region, the enol tautomer of this compound undergoes ultrafast excited state intramolecular proton transfer (ESIPT). Once in the keto tautomer, the excess energy is predominantly dissipated non-radiatively .
Temporal Effects in Laboratory Settings
It is known that this compound exhibits mostly favorable photophysical characteristics of a UV filter for inclusion in sunscreen formulations .
properties
IUPAC Name |
(3,3,5-trimethylcyclohexyl) 2-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O3/c1-11-8-12(10-16(2,3)9-11)19-15(18)13-6-4-5-7-14(13)17/h4-7,11-12,17H,8-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSSJONWNBBTCMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O3 |
Source
|
| Record name | 3,3,5-TRIMETHYLCYCLOHEXYLSALICYLATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21184 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1026241 |
Source
|
| Record name | 3,3,5-Trimethylcyclohexyl salicylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1026241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992) |
Source
|
| Record name | 3,3,5-TRIMETHYLCYCLOHEXYLSALICYLATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21184 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
322 to 329 °F at 760 mmHg (NTP, 1992) |
Source
|
| Record name | 3,3,5-TRIMETHYLCYCLOHEXYLSALICYLATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21184 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
greater than 200 °F (NTP, 1992) |
Source
|
| Record name | 3,3,5-TRIMETHYLCYCLOHEXYLSALICYLATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21184 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
Insoluble (<1 mg/ml at 79 °F) (NTP, 1992) |
Source
|
| Record name | 3,3,5-TRIMETHYLCYCLOHEXYLSALICYLATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21184 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
1.045 at 77 °F (NTP, 1992) - Denser than water; will sink |
Source
|
| Record name | 3,3,5-TRIMETHYLCYCLOHEXYLSALICYLATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21184 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Mechanism of Action |
Homosalate has the ability to convert incident ultraviolet radiation into less damaging infrared radiation (heat). |
Source
|
| Record name | Homosalate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB11064 | |
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CAS RN |
118-56-9 |
Source
|
| Record name | 3,3,5-TRIMETHYLCYCLOHEXYLSALICYLATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21184 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Homosalate | |
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| Record name | Homosalate [USAN:USP:INN] | |
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| Record name | Homosalate | |
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| Record name | Benzoic acid, 2-hydroxy-, 3,3,5-trimethylcyclohexyl ester | |
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| Record name | HOMOSALATE | |
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Retrosynthesis Analysis
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| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
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